![molecular formula C24H28N4O3S B2667620 N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide CAS No. 1207019-02-0](/img/structure/B2667620.png)
N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H28N4O3S and its molecular weight is 452.57. The purity is usually 95%.
BenchChem offers high-quality N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Angiotensin II Receptor Antagonists
Nonpeptide angiotensin II receptor antagonists, such as N-(biphenylylmethyl)imidazoles, have been identified as potent, orally active antihypertensives. These compounds exhibit significant antihypertensive effects and are under development for treating hypertension. The structural modifications in these compounds highlight the importance of specific functional groups for binding affinity and bioactivity, potentially providing insights into the pharmacological application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in cardiovascular research (Carini et al., 1991).
Photodynamic Therapy
Compounds with specific substituents, like benzylidene-amino derivatives, have shown remarkable potential in photodynamic therapy (PDT) for treating cancer. Their high singlet oxygen quantum yield and good fluorescence properties make them suitable as Type II photosensitizers. This research suggests a possible application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in developing novel PDT agents (Pişkin et al., 2020).
Antimicrobial and Anticancer Activity
Research on thiazolidinone derivatives, including structures similar to the queried compound, has demonstrated significant antimicrobial and anticancer potentials. These studies highlight the critical role of specific structural features in enhancing bioactivity, suggesting avenues for the application of N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide in antimicrobial and anticancer drug development (Deep et al., 2016).
Antioxidant Activity
Schiff bases and their tautomers have been theoretically studied for their antioxidant behavior, indicating potential applications in designing antioxidant compounds. Such insights could be relevant for exploring N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide as an antioxidant agent (Ardjani & Mekelleche, 2017).
properties
IUPAC Name |
N-butyl-4-[2-[2-[(4-methoxyphenyl)methylamino]-2-oxoethyl]sulfanylimidazol-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O3S/c1-3-4-13-25-23(30)19-7-9-20(10-8-19)28-15-14-26-24(28)32-17-22(29)27-16-18-5-11-21(31-2)12-6-18/h5-12,14-15H,3-4,13,16-17H2,1-2H3,(H,25,30)(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBWDDWBXKRQMAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-butyl-4-(2-((2-((4-methoxybenzyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.